Cas no 934762-26-2 (7-Bromo-9,9-dihexylfluoren-2-yl-boronic acid)

7-Bromo-9,9-dihexylfluoren-2-yl-boronic acid structure
934762-26-2 structure
Product Name:7-Bromo-9,9-dihexylfluoren-2-yl-boronic acid
CAS No:934762-26-2
MF:C25H34BBrO2
MW:457.251266956329
MDL:MFCD20257788
CID:1026810
PubChem ID:53421615
Update Time:2025-09-19

7-Bromo-9,9-dihexylfluoren-2-yl-boronic acid Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-9,9-dihexylfluoren-2-yl-boronic acid
    • B-(7-Bromo-9,9-dihexyl-9H-fluoren-2-yl)boronic acid (ACI)
    • AKOS015919545
    • DB-369538
    • (7-bromo-9,9-dihexylfluoren-2-yl)boronic acid
    • B-(7-BROMO-9,9-DIHEXYL-9H-FLUOREN-2-YL)BORONIC ACID
    • DTXSID10697844
    • (7-bromo-9,9-dihexyl-9H-fluoren-2-yl)boronic acid
    • 7-bromo-9,9-dihexylfluoren-2-yl-boronicacid
    • 934762-26-2
    • MDL: MFCD20257788
    • Inchi: 1S/C25H34BBrO2/c1-3-5-7-9-15-25(16-10-8-6-4-2)23-17-19(26(28)29)11-13-21(23)22-14-12-20(27)18-24(22)25/h11-14,17-18,28-29H,3-10,15-16H2,1-2H3
    • InChI Key: MGIFFRWIIBQCQT-UHFFFAOYSA-N
    • SMILES: BrC1C=C2C(C3C(C2(CCCCCC)CCCCCC)=CC(B(O)O)=CC=3)=CC=1

Computed Properties

  • Exact Mass: 456.18352 g/mol
  • Monoisotopic Mass: 456.18352 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 11
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 457.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.23
  • Boiling Point: 578℃
  • Flash Point: 304℃

7-Bromo-9,9-dihexylfluoren-2-yl-boronic acid Pricemore >>

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7-Bromo-9,9-dihexylfluoren-2-yl-boronic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium ,  Triisopropyl borate Solvents: Diethyl ether ;  -78 °C
Reference
Synthesis and morphological transformation of conjugated amphiphilic diblock copolymers in mixed solvents
Yu, Yang-Yen; Hsu, Chung-Yi; Li, Guo-You, Journal of Nanomaterials, 2013, 498920,

Production Method 2

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  1 h, -78 °C
1.2 Reagents: Trimethyl borate ;  -78 °C; 0.5 h, -78 °C → rt; overnight, rt
Reference
Attaching hexylbenzene and poly(9,9-dihexylfluorene) to brominated graphene via Suzuki coupling reaction
Gao, Jie; Bao, Feng; Zhu, Qiandong; Tan, Zhifang; Chen, Tao; et al, Polymer Chemistry, 2013, 4(5), 1672-1679

Production Method 3

Reaction Conditions
1.1 Reagents: Butyllithium ;  -78 °C
1.2 Reagents: Triisopropyl borate ;  -78 °C
1.3 Solvents: Water ;  -78 °C
Reference
Poly[2,7-(9,9-dihexylfluorene)]-block-poly(2-vinylpyridine) Rod-Coil and Coil-Rod-Coil Block Copolymers: Synthesis, Morphology and Photophysical Properties in Methanol/THF Mixed Solvents
Lin, Chia-Hung; Tung, Yi-Chih; Ruokolainen, Janne; Mezzenga, Raffaele; Chen, Wen-Chang, Macromolecules (Washington, 2008, 41(22), 8759-8769

Production Method 4

Reaction Conditions
1.1 Reagents: Butyllithium ,  Trimethyl borate
1.2 Reagents: Water
Reference
Theoretical and Experimental Studies on the Surface Structures of Conjugated Rod-Coil Block Copolymer Brushes
Wu, Wen-Chung; Tian, Yanqing; Chen, Ching-Yi; Lee, Chun-Sheng; Sheng, Yu-Jane; et al, Langmuir, 2007, 23(5), 2805-2814

7-Bromo-9,9-dihexylfluoren-2-yl-boronic acid Raw materials

7-Bromo-9,9-dihexylfluoren-2-yl-boronic acid Preparation Products

7-Bromo-9,9-dihexylfluoren-2-yl-boronic acid Related Literature

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